957-68-6

7-Aminocephalosporanic acid

In Stock

• CAS RN:
• 957-68-6

• Formula:
• C10H12N2O5S

• InChI:
• InChI=1S/C10H12N2O5S/c1-4(13)17-2-5-3-18-9-6(11)8(14)12(9)7(5)10(15)16/h6,9H,2-3,11H2,1H3,(H,15,16)/t6-,9-/m1/s1

• InChIKey:
• HSHGZXNAXBPPDL-HZGVNTEJSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Chemical structure: ß-lactam
  7beta-aminocephalosporanic acid is the alpha,beta-unsaturated monocarboxylic acid that is the active nucleus for the synthesis of cephalosporins and intermediates. It derives from a cephalosporanic acid. It is a tautomer of a 7beta-aminocephalosporanic acid zwitterion.
  

(2E)-3-[4-(2-Ethoxy-2-oxoethoxy)-3-methoxyphenyl]acrylic acid

In Stock

• CAS RN:
• 1653957-68-6

• Formula:
• C14H16O6

• InChI:
• InChI=1S/C14H16O6/c1-3-19-14(17)9-20-11-6-4-10(5-7-13(15)16)8-12(11)18-2/h4-8H,3,9H2,1-2H3,(H,15,16)/b7-5+

• InChIKey:
• CILJPPPIXCDERR-FNORWQNLSA-N

• (2E)-3-[4-(2-Ethoxy-2-oxoethoxy)-3-methoxyphenyl]acrylic acid is a useful research compound. Its molecular formula is C14H16O6 and its molecular weight is 280.276. The purity is usually 95%.

Methyl 5-(Chlorosulfonyl)pentanoate

• CAS RN:
• 1408058-14-9; 957-68-6

• Formula:
• C6H11ClO4S

• InChI:
• InChI=1S/C6H11ClO4S/c1-11-6(8)4-2-3-5-12(7,9)10/h2-5H2,1H3

• InChIKey:
• IECLVGBBQICKPG-UHFFFAOYSA-N

• Methyl 5-(Chlorosulfonyl)pentanoate is a useful research compound. Its molecular formula is C6H11ClO4S and its molecular weight is 214.66. The purity is usually 95%.

3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• CAS RN:
• 108260-00-0; 68090-55-1; 957-68-6

• Formula:
• C10H12N2O5S

• InChI:
• InChI=1S/C10H12N2O5S/c1-4(13)17-2-5-3-18-9-6(11)8(14)12(9)7(5)10(15)16/h6,9H,2-3,11H2,1H3,(H,15,16)

• InChIKey:
• HSHGZXNAXBPPDL-UHFFFAOYSA-N

• 3-[(Acetyloxy)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H12N2O5S and its molecular weight is 272.28. The purity is usually 95%.